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Introduction

The dyeing of polyester, a hydrophobic and highly crystalline synthetic fiber, traditionally relies

on aqueous processes at high temperatures (around 130°C) and pressures, or the use of

chemical carriers.[1][2][3] These conventional methods consume significant amounts of water

and energy and generate substantial wastewater effluent, posing environmental challenges.[4]

[5] Non-aqueous medium dyeing presents a sustainable alternative by replacing water with

solvents, thereby eliminating wastewater, reducing energy consumption, and in some cases,

allowing for the recycling of both the solvent and residual dyes.[6][7][8]

This document provides detailed protocols for two prominent non-aqueous dyeing technologies

for polyester using disperse dyes: Supercritical Carbon Dioxide (scCO₂) dyeing and Silicone

Solvent dyeing. These methods are particularly relevant for researchers and scientists

exploring green and sustainable textile processing technologies.

Protocol 1: Dyeing of Polyester with Disperse Dyes
in Supercritical Carbon Dioxide (scCO₂)
Principle

Supercritical carbon dioxide (scCO₂) is a state of CO₂ above its critical temperature (31.1°C)

and pressure (73.8 bar). In this state, it exhibits properties of both a liquid and a gas, acting as

an excellent non-polar solvent for disperse dyes.[7] The scCO₂ medium readily dissolves the
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disperse dyes and swells the polyester fibers, facilitating rapid dye diffusion into the polymer

matrix without the need for water or dispersing agents.[9][10] After the dyeing process, a simple

reduction in pressure allows the CO₂ to return to its gaseous state, separating it from the dyed

fiber and any unused dye, enabling its recovery and recycling.[7]

Experimental Protocol

Fabric Preparation:

Begin with scoured and bleached 100% polyester fabric to ensure removal of impurities

that could impede dyeing.[9]

Apparatus Setup:

Place the polyester fabric sample and a precise amount of water-free disperse dye powder

into a high-pressure dyeing vessel.

Seal the vessel securely.

Dyeing Cycle:

Pressurize the vessel with liquid CO₂ to the desired working pressure, typically in the

range of 150 to 250 bar (15 to 25 MPa).[9][11]

Heat the vessel to the target dyeing temperature, generally between 80°C and 120°C.[9]

[10] The temperature is critical as it influences dye solubility and fiber swelling.[10]

Maintain these conditions for the specified dyeing time, which can range from 60 to 240

minutes, depending on the desired shade depth and dye type.[9][11]

Post-Dyeing Procedure:

After the dyeing duration, cool the vessel.

Slowly depressurize the vessel to allow the scCO₂ to convert back to a gas, which is then

vented or collected for recycling.

The unused dye powder precipitates at the bottom of the vessel and can also be collected.
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Remove the dry, dyed polyester fabric from the vessel. No subsequent washing or drying

is typically required as the process is anhydrous.[7]

Data Presentation

Table 1: Summary of Experimental Conditions for Polyester Dyeing in scCO₂
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Dye Type
Temperatur
e (°C)

Pressure
(MPa)

Time (min)
Key
Findings

Reference

Disperse Red

60
50 - 90 15 - 30 240

Dye uptake

increases

with

temperature.

Saturation

was achieved

within 240

minutes.

[11]

Disperse

Yellow 54
50 - 90 15 - 30 >240

A longer

dyeing time

was required

to reach

saturation

compared to

Red 60.

[11]

General

Disperse

Dyes

80 - 120 20 - 25 60 - 90

General

operating

range for

efficient

polyester

dyeing.

[9]

Thiadiazolyl

Azo Dyes
80 - 120 17.2 - 27.6 Not Specified

Dyeing

performance

was

compared

favorably with

traditional

aqueous

methods.

[10]

Reactive

Disperse

Dyes

80 - 120 10 - 20 Not Specified Good color

intensity and

superior

wash

[12]
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fastness were

obtained

compared to

the thermosol

method.
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Caption: Workflow for Dyeing Polyester in Supercritical CO₂.

Protocol 2: Dyeing of Polyester with Disperse Dyes
in Silicone Solvent
Principle

This method utilizes a non-aqueous silicone solvent, such as decamethylcyclopentasiloxane

(D5), as the dyeing medium.[13] Disperse dyes exhibit limited solubility in silicone solvents,

which encourages their migration from the solvent to the polyester fiber, where they have a

higher affinity.[4][13] The process is typically carried out at elevated temperatures (e.g., 140°C),

which swells the polyester fibers and facilitates dye penetration. The role of dispersants can be

critical; dispersants with higher hydrophilicity can decrease the dye's solubility in the silicone

solvent, thereby promoting higher dye exhaustion onto the fabric.[4][14] The solvent can be

recycled after use, making it an environmentally favorable process.[15]

Experimental Protocol

Fabric and Dyebath Preparation:

Use pre-scoured 100% polyester fabric.

Prepare the dyebath in a suitable high-temperature dyeing machine.

Add the silicone solvent (e.g., D5) to the machine. The liquor ratio (solvent to fabric

weight) is typically set between 15:1 and 20:1.[4][13]

Add the required amount of disperse dye (e.g., 0.5% on the weight of fabric, o.w.f.).[4][13]

If required, add a specific amount of dispersant (e.g., 1.2% o.w.f. of NNO dispersant) or an

accelerant to the bath.[4][13]

Dyeing Cycle:

Place the polyester fabric into the dyebath at room temperature (e.g., 25°C).[4]
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Begin heating the bath. A typical heating ramp might be: increase to 80°C at 6°C/min, then

increase to 140°C at 3°C/min.[4]

Maintain the final dyeing temperature of 140°C for a duration of 60 minutes under a

pressure of approximately 1.53 x 10⁵ Pa.[4]

Post-Dyeing Procedure:

After the dyeing phase, cool the bath down to 80°C at a rate of 6°C/min.[4]

Drain the dyebath. The solvent and residual dye can be collected for recovery and

recycling.

Perform two separate washing cycles on the dyed fabric using fresh silicone solvent at

80°C for 15 minutes each, at a 15:1 liquor ratio, to remove any surface dye.[4][13]

Remove the fabric and dry it.

Data Presentation

Table 2: Performance of Polyester Dyeing in Silicone Solvent (D5)
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Dye

Dispers
ant/Acc
elerant
(%
o.w.f.)

Temp
(°C)

Time
(min)

Liquor
Ratio

K/S
Value

Dye
Exhaust
ion (%)

Referen
ce

Disperse

Red 177

1.2%

NNO
140 60 15:1 14.73 94.18 [4][16]

Disperse

Red 177

No

Dispersa

nt

140 60 15:1 ~14.77 90.73 [4][14]

Disperse

Red 177
1.2% MF 140 60 15:1 14.01 82.61 [4][14]

Disperse

Dye

15%

Accelera

nt

140 60 20:1 >12 ~75 [13]

Disperse

Dye

No

Accelera

nt

140 60 20:1 ~3.3 ~30 [13]

K/S value is a measure of color strength on the fabric surface.

Table 3: Colorfastness Properties of Polyester Dyed in Silicone Solvent
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Fastness Test Grade (1-5 Scale) Dyeing System Reference

Washing Fastness 4 to 4-5
Silicone Solvent with

Dispersant
[4][14]

Rubbing Fastness

(Dry)
4 to 4-5

Silicone Solvent with

Dispersant
[4][14]

Rubbing Fastness

(Wet)
4 to 4-5

Silicone Solvent with

Dispersant
[4][14]

Light Fastness 3-4
Silicone Solvent with

Dispersant
[4][14]
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Post-Treatment & Recovery

Prepare Dyebath:
Silicone Solvent + Disperse Dye

(+/- Dispersant)

Load Polyester Fabric
into Dyebath

Ramp Temperature to 140°C

Hold for Dyeing
(60 min)

Cool Down to 80°C

Drain Dyebath
(for Solvent Recycling)

Wash Fabric Twice
in Fresh Solvent (80°C)

Remove & Dry Fabric

Click to download full resolution via product page

Caption: Workflow for Dyeing Polyester in Silicone Solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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